Cas no 72457-25-1 (Benzenebutanenitrile, 4-methoxy-)

• Product Name: Benzenebutanenitrile, 4-methoxy-
• CAS No: 72457-25-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1759446
• PubChem ID: 12641097
• Update Time: 2025-04-21

Benzenebutanenitrile, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, 4-methoxy-
• 4-(4-methoxyphenyl)butanenitrile
• DTXSID50505358
• SCHEMBL8881221
• QGCORZVATLGZQP-UHFFFAOYSA-N
• 72457-25-1
• AKOS006332261
• 4-(4-methoxyphenyl)butyronitrile

• Inchi： 1S/C11H13NO/c1-13-11-7-5-10(6-8-11)4-2-3-9-12/h5-8H,2-4H2,1H3
• InChI Key： QGCORZVATLGZQP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCCC#N

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles